Cas no 16135-22-1 (5H-Imidazo[2,1-b][1,3]thiazine-7-carboxylicacid, 2,3-dihydro-5-oxo-, methyl ester)

• Product Name: 5H-Imidazo[2,1-b][1,3]thiazine-7-carboxylicacid, 2,3-dihydro-5-oxo-, methyl ester
• CAS No: 16135-22-1
• MF: C₈H₈N₂O₃S
• MW: 212.225720405579
• CID: 140007
• PubChem ID: 332464
• Update Time: 2025-05-21

5H-Imidazo[2,1-b][1,3]thiazine-7-carboxylicacid, 2,3-dihydro-5-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5H-Imidazo[2,1-b][1,3]thiazine-7-carboxylicacid, 2,3-dihydro-5-oxo-, methyl ester
• methyl 5-oxo-2,3-dihydroimidazo[2,1-b][1,3]thiazine-7-carboxylate
• 5-oxo-2,3-dihydro-5H-imidazo[2,1-b][1,3]thiazine-7-carboxylic acid methyl ester
• AC1L7B6Q
• CTK4D0806
• Methyl 5-oxo-2,3-dihydro-5H-imidazo(2,1-b)(1,3)thiazine-7-carboxylate
• Methyl 5-oxo-2,3-dihydro-5H-imidazo[2,1-b][1,3]thiazine-7-carboxylate
• NSC329284
• STK775589
• NSC-329284
• MLS003170773
• 16135-22-1
• DTXSID10167118
• NSC 329284
• 5H-IMIDAZO(2,1-B)(1,3)THIAZINE-7-CARBOXYLIC ACID, 2,3-DIHYDRO-5-OXO-, METHYL ESTER
• methyl 5-oxo-2H,3H,5H-imidazo[2,1-b][1,3]thiazine-7-carboxylate
• EN300-6349338
• 5H-Imidazo[2,1-b][1,3]thiazine-7-carboxylic acid, 2,3-dihydro-5-oxo-, methyl ester
• Y6F1K21DM6
• UNII-Y6F1K21DM6
• SMR001874691
• CHEMBL4296973
• AKOS001734316

• Inchi： 1S/C8H8N2O3S/c1-13-7(12)5-4-6(11)10-3-2-9-8(10)14-5/h4H,2-3H2,1H3
• InChI Key： OXLDNEWHVPUOQR-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC(N2C1=NCC2)=O

Computed Properties

• Exact Mass: 212.02564
• Monoisotopic Mass: 212.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 84.3Ų

Experimental Properties

• PSA: 58.97
• LogP: -0.95370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazines 1,3-thiazines

Additional information on 5H-Imidazo[2,1-b][1,3]thiazine-7-carboxylicacid, 2,3-dihydro-5-oxo-, methyl ester

Comprehensive Analysis of 5H-Imidazo[2,1-b][1,3]thiazine-7-carboxylicacid, 2,3-dihydro-5-oxo-, methyl ester (CAS No. 16135-22-1)

The compound 5H-Imidazo[2,1-b][1,3]thiazine-7-carboxylicacid, 2,3-dihydro-5-oxo-, methyl ester (CAS No. 16135-22-1) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring an imidazo-thiazine core, has attracted attention for its bioactivity and synthetic versatility. Researchers are increasingly exploring its derivatives for applications in drug discovery, particularly in targeting inflammatory pathways and microbial resistance—two of the most pressing challenges in modern medicine.

In recent years, the demand for novel heterocyclic compounds like 5H-Imidazo[2,1-b][1,3]thiazine-7-carboxylicacid has surged due to their role in addressing antibiotic resistance. With the rise of "superbugs," scientists are investigating this compound’s potential as a scaffold for next-generation antimicrobial agents. Its methyl ester derivative enhances solubility, a critical factor in bioavailability—a hot topic in pharmacokinetics discussions. This aligns with frequent search queries such as "heterocyclic compounds for drug development" and "bioavailability improvement strategies."

The synthetic route to CAS No. 16135-22-1 often involves cyclization reactions, a subject of interest in green chemistry. As sustainability gains traction, researchers are optimizing its production using catalytic methods to reduce waste. This resonates with industry trends toward "green synthesis" and "atom economy," terms highly searched in academic and industrial circles. The compound’s 2,3-dihydro-5-oxo moiety also makes it a candidate for studying enzyme inhibition mechanisms, particularly in metabolic disorders like diabetes—a global health concern frequently discussed in medical forums.

From an analytical perspective, advanced techniques like HPLC and LC-MS are employed to characterize 5H-Imidazo[2,1-b][1,3]thiazine-7-carboxylicacid, methyl ester. These methods ensure purity, a key parameter for regulatory compliance in pharmaceuticals. Searches for "HPLC methods for heterocycles" and "impurity profiling" reflect this priority. Additionally, computational studies (e.g., molecular docking) predict its interactions with biological targets, bridging the gap between synthetic chemistry and bioinformatics—a crossover topic dominating scientific conferences.

In material science, the π-conjugated system of this imidazo-thiazine derivative shows promise in organic electronics. Its optoelectronic properties are being explored for applications in OLEDs and sensors, tying into trending searches like "organic semiconductors" and "smart materials." Such interdisciplinary potential underscores why CAS 16135-22-1 remains a compound of interest across multiple high-growth research fields.